![molecular formula C8H5F3N2 B592026 6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine CAS No. 1190315-48-0](/img/structure/B592026.png)
6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine
Description
6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine is a useful research compound. Its molecular formula is C8H5F3N2 and its molecular weight is 186.137. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
A study by Nagender et al. (2014) explored the synthesis of novel pyrazolo[3,4-b]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives, starting from 6-trifluoromethylpyridine-2(1H)one. These derivatives showed promising cytotoxicity against various human cancer cell lines, including lung, breast, prostate, and cervical cancers (Nagender et al., 2014). Similarly, Chavva et al. (2013) synthesized alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, which exhibited significant anticancer activity against lung, breast, prostate, and cervical cancer cell lines (Chavva et al., 2013).
Antimicrobial Activities and DNA Interaction
The antimicrobial activities and DNA interaction of 2-chloro-6-(trifluoromethyl)pyridine were investigated by Evecen et al. (2017). This study highlighted the compound's potential in antimicrobial applications and its interaction with DNA, which could be valuable for future research in drug development (Evecen et al., 2017).
Synthesis of Heterocyclic Compounds
Hafez and El-Gazzar (2020) synthesized novel pyridine derivatives containing different heterocyclic rings, which showed higher antitumor activity than doxorubicin in some cases. These compounds demonstrate the versatility of pyridine derivatives in synthesizing biologically active compounds (Hafez & El-Gazzar, 2020). In another study, Khlebnikov et al. (2018) described a strategy for synthesizing alkyl 4-amino-5-(trifluoromethyl)-1H-pyrrole-2-carboxylates, showcasing the chemical flexibility and potential applications of this compound in various fields (Khlebnikov et al., 2018).
Fluorescent Chemosensor for Fe3+/Fe2+ Sensitivity
Maity et al. (2018) developed 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione-based fluorophores as a turn-off chemosensor for Fe3+/Fe2+ cations. This application in detecting iron ions in living cells underscores the compound's utility in biological imaging and sensing applications (Maity et al., 2018).
Properties
IUPAC Name |
6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2/c9-8(10,11)7-3-6-5(4-13-7)1-2-12-6/h1-4,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQRNGNXMVKBYGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CC(=NC=C21)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10676836 |
Source
|
| Record name | 6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10676836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1190315-48-0 |
Source
|
| Record name | 6-(Trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10676836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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